Cas no 1226457-88-0 (5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole)

• Product Name: 5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
• CAS No: 1226457-88-0
• MF: C₂₁H₂₁F₃N₂OS
• MW: 406.46445441246
• CID: 5444663
• Update Time: 2025-06-24

5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)-2-(2-methylpropylsulfanyl)-1-[4-(trifluoromethoxy)phenyl]imidazole
• 5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole

• Inchi： 1S/C21H21F3N2OS/c1-14(2)13-28-20-25-12-19(16-6-4-15(3)5-7-16)26(20)17-8-10-18(11-9-17)27-21(22,23)24/h4-12,14H,13H2,1-3H3
• InChI Key： IUXYQSPGOPXOBS-UHFFFAOYSA-N
• SMILES： C1(SCC(C)C)N(C2=CC=C(OC(F)(F)F)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Additional information on 5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole

5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole: A Comprehensive Overview

5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole is a structurally complex imidazole-based compound with significant potential in pharmaceutical research. This molecule, characterized by its 4-methylphenyl substituent, trifluoromethoxy group, and 2-(2-methylpropyl)sulfanyl functionalization, represents a novel scaffold for the development of therapeutics targeting inflammatory and metabolic disorders. The CAS number 1226457-88-0 uniquely identifies this compound, which has garnered attention due to its multifunctional properties and promising pharmacological profiles.

Recent advancements in medicinal chemistry have highlighted the importance of imidazole derivatives in modulating biological pathways. The trifluoromethoxy moiety, a common feature in modern drug design, contributes to enhanced metabolic stability and improved bioavailability. Meanwhile, the 4-methylphenyl group enhances the molecule’s ability to interact with target proteins, particularly those involved in cytokine signaling. The 2-(2-methylpropyl)sulfanyl substituent further modulates the compound’s lipophilicity, enabling it to cross biological membranes more effectively.

Structural analysis of 5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole reveals a highly conjugated system that may facilitate interactions with nucleic acids or proteins. The imidazole ring, a key structural element, is known for its ability to act as a hydrogen bond donor or acceptor, making it a versatile scaffold for drug development. The presence of fluorine atoms in the trifluoromethoxy group also introduces unique electronic effects that could influence the molecule’s reactivity and binding affinity.

Recent studies have demonstrated the potential of this compound in modulating inflammatory responses. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that 5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This mechanism is critical in diseases such as rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation drives pathogenesis.

The trifluoromethoxy group in this compound has also been shown to enhance its anti-oxidant properties. A 2024 investigation in Antioxidants highlighted that the fluorine-containing substituents significantly improve the molecule’s ability to scavenge reactive oxygen species (ROS), making it a potential candidate for neurodegenerative disease therapies. The 2-(2-methylpropyl)sulfanyl group further stabilizes the molecule’s redox state, ensuring prolonged biological activity.

In the context of drug development, the 5-(4-methylphenyl) moiety plays a crucial role in receptor binding. This substituent has been linked to interactions with G-protein-coupled receptors (GPCRs), which are targets for a wide range of therapeutic agents. The 4-methylphenyl group’s ability to form hydrophobic interactions with receptor pockets could enhance the compound’s selectivity for specific targets, reducing off-target effects.

Recent computational models have also predicted that 5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole may exhibit dual functionality as an anti-inflammatory and anti-cancer agent. A 2023 computational study in Computational Biology and Chemistry suggested that the molecule could inhibit both NF-κB and MAPK pathways, which are frequently dysregulated in cancer progression. This dual activity makes it a promising lead for the development of multi-target therapeutics.

The 2-(2-methylpropyl)sulfanyl functionalization of this compound is particularly noteworthy for its impact on solubility and permeability. The alkyl sulfanyl group increases the molecule’s hydrophobicity, which is essential for crossing the blood-brain barrier (BBB) in neurodegenerative conditions. This property has been validated in preclinical studies, where the compound demonstrated improved brain penetration compared to structurally similar analogs.

Moreover, the trifluoromethoxy group has been shown to enhance the compound’s metabolic stability. A 2024 pharmacokinetic study in Drug Metabolism and Disposition found that the fluorine-containing substituents significantly prolonged the half-life of the molecule in vivo, reducing the frequency of required dosing. This finding is particularly relevant for chronic disease management, where patient compliance is a critical factor.

The 5-(4-methylphenyl) substituent also plays a role in modulating the compound’s interaction with metalloproteins. A 2023 study in Journal of Inorganic Biochemistry reported that this group enhances the molecule’s ability to bind to iron-containing enzymes, which could have implications for treating iron-overload disorders or metabolic syndromes. This dual functionality underscores the versatility of the compound in addressing complex biological systems.

In summary, 5-(4-methylphenyl)-2-[(2-methylpropyl)sulfanyl]-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole represents a promising scaffold for the development of next-generation therapeutics. Its unique combination of trifluoromethoxy, 4-methylphenyl, and 2-(2-methylpropyl)sulfanyl substituents provides a versatile platform for modulating inflammatory, metabolic, and neurodegenerative pathways. Ongoing research continues to explore its potential in diverse therapeutic applications, further solidifying its role as a key molecule in modern drug discovery.